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Compound of Interest

Compound Name: PD 142893

Cat. No.: B1679107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in

vivo use of PD 142893, a non-selective endothelin receptor antagonist targeting both ETA and

ETB receptors. The following information is intended to guide researchers in designing and

executing preclinical studies to evaluate the therapeutic potential of PD 142893 in various

disease models.

Compound Information
Compound Name PD 142893

Mechanism of Action
Non-selective Endothelin Receptor Antagonist

(ETA/ETB)

Primary Target Endothelin-1 (ET-1) Signaling Pathway

Therapeutic Potential

Cardiovascular diseases, cerebral vasospasm,

endotoxic shock, and other conditions involving

endothelin-mediated pathology.

Signaling Pathway of Endothelin-1 and Point of
Intervention by PD 142893

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679107?utm_src=pdf-interest
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/product/b1679107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endothelin-1 (ET-1) is a potent vasoconstrictor peptide that plays a crucial role in vascular tone

and cellular proliferation. It exerts its effects by binding to two G protein-coupled receptor

subtypes: ETA and ETB. The activation of these receptors triggers distinct downstream

signaling cascades. PD 142893, as a non-selective antagonist, blocks the binding of ET-1 to

both ETA and ETB receptors, thereby inhibiting these signaling pathways.
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Experimental Setup

Experimental Procedure

Rabbit Model

Anesthesia

Hemodynamic Monitoring

Baseline Measurements

Induce Endotoxic Shock
(LPS Administration)

Administer PD 142893
(0.02 mg/kg, IV)

Continuous Monitoring
(Hemodynamics, Organ Perfusion)

Endpoint Measurements
(Vascular Reactivity, Tissue Analysis)
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Experimental Setup

Experimental Procedure

Rat Model (e.g., Sprague-Dawley)

Anesthesia

Induce Subarachnoid Hemorrhage
(e.g., endovascular perforation or blood injection)

Treatment Groups:
- Vehicle Control

- PD 142893 (Dose-ranging)

Drug Administration (e.g., IV or IP)

Assess Vasospasm (e.g., at 24h, 48h, 72h post-SAH)

Outcome Measures:
- Neurological Score

- Cerebral Blood Flow
- Artery Diameter (Angiography/Histology)
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Experimental Setup

Experimental Procedure

Hypertensive Rat Model
(e.g., Spontaneously Hypertensive Rat - SHR)

Acclimatization and Baseline BP Measurement

Treatment Groups:
- Vehicle Control

- PD 142893 (Dose-ranging)

Chronic Drug Administration
(e.g., daily via oral gavage or osmotic minipump)

Regular Blood Pressure Monitoring
(e.g., tail-cuff method)

Endpoint Analysis:
- Cardiac Hypertrophy

- Renal Function
- Vascular Remodeling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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